![molecular formula C11H15N3O B1480873 (1-cyclopentyl-1H-imidazo[1,2-b]pyrazol-6-yl)methanol CAS No. 2098025-21-7](/img/structure/B1480873.png)
(1-cyclopentyl-1H-imidazo[1,2-b]pyrazol-6-yl)methanol
Overview
Description
(1-cyclopentyl-1H-imidazo[1,2-b]pyrazol-6-yl)methanol, or CIPM, is a novel small molecule that has been investigated for its potential therapeutic applications. CIPM has been found to have a range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral activities. The mechanism of action of CIPM is not fully understood, but it has been hypothesized to involve interactions with multiple cellular targets. In
Scientific Research Applications
Synthesis and Application in Organic Chemistry
(1-Cyclopentyl-1H-imidazo[1,2-b]pyrazol-6-yl)methanol serves as a precursor in the synthesis of various imidazole and pyrazole derivatives, which are crucial in organic chemistry due to their potential application in creating biomimetic chelating ligands. For example, (4-(Adamantan-1-yl)-1-(isopropyl)-1H-imidazol-2-yl)methanol is prepared through a multistep process starting from commercially available materials, indicating the compound's role in synthesizing complex molecules with potential applications in biomimicry and ligand design (Gaynor, McIntyre, & Creutz, 2023).
Advancements in Heterocyclic Chemistry
In heterocyclic chemistry, the compound has been instrumental in the development of novel heterocyclic structures. This includes the synthesis of new pyrazole derivatives known for their biological and pharmacological activities. A study emphasized the synthesis of pyrazole moieties through a straightforward approach, leading to compounds with moderate antibacterial and antioxidant activities, showcasing the compound's relevance in medicinal chemistry and drug development (Lynda, 2021).
Mechanism of Action
Biochemical Pathways
The biochemical pathways affected by (1-cyclopentyl-1H-imidazo[1,2-b]pyrazol-6-yl)methanol are currently unknown . Understanding these pathways and their downstream effects can provide insights into the compound’s therapeutic potential.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound . .
Properties
IUPAC Name |
(1-cyclopentylimidazo[1,2-b]pyrazol-6-yl)methanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3O/c15-8-9-7-11-13(5-6-14(11)12-9)10-3-1-2-4-10/h5-7,10,15H,1-4,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQPZPZBDPNRQQC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)N2C=CN3C2=CC(=N3)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.